Cas no 1788531-38-3 (3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1788531-38-3
• MF: C₁₄H₁₆F₃N₅O₃S
• MW: 391.368751525879
• CID: 5404092
• Update Time: 2025-06-12

3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-[(1-methylimidazol-4-yl)sulfonylamino]ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• 1H-Imidazole-4-sulfonamide, 1-methyl-N-[2-[[[[3-(trifluoromethyl)phenyl]amino]carbonyl]amino]ethyl]-
• 3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C14H16F3N5O3S/c1-22-8-12(19-9-22)26(24,25)20-6-5-18-13(23)21-11-4-2-3-10(7-11)14(15,16)17/h2-4,7-9,20H,5-6H2,1H3,(H2,18,21,23)
• InChI Key： JHNRDWGBLWBGTF-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(S(NCCNC(NC2=CC=CC(C(F)(F)F)=C2)=O)(=O)=O)N=1

Additional information on 3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea

Research Brief on 3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS: 1788531-38-3)

In recent years, the compound 3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS: 1788531-38-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a trifluoromethylphenyl group and an imidazole sulfonamide moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, particularly the coupling of the imidazole sulfonamide with the trifluoromethylphenyl urea moiety, to enhance efficiency. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific protein kinases implicated in inflammatory and oncogenic pathways. The trifluoromethyl group enhances the compound's binding affinity to target proteins, while the imidazole sulfonamide moiety contributes to its selectivity. In vitro assays using cancer cell lines have demonstrated significant antiproliferative effects, with IC50 values in the low micromolar range. These findings suggest that 1788531-38-3 could serve as a lead compound for the development of novel kinase inhibitors.

In vivo studies have further corroborated the therapeutic potential of this compound. Animal models of inflammatory diseases and certain cancers have shown reduced disease progression following treatment with 3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea. Notably, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These attributes make it a promising candidate for preclinical development.

Despite these encouraging results, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive safety studies. Additionally, further optimization of the compound's physicochemical properties may be necessary to improve its drug-like characteristics. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]-1-[3-(trifluoromethyl)phenyl]urea (CAS: 1788531-38-3) represents a promising therapeutic agent with potential applications in oncology and inflammatory diseases. Continued research into its mechanism of action, coupled with rigorous preclinical evaluation, will be critical to unlocking its full therapeutic potential. This compound exemplifies the innovative strides being made in chemical biology and medicinal chemistry, offering new avenues for drug discovery and development.